Cas no 2090879-04-0 (4-Isoxazolecarboxylic acid, 5-bromo-3-ethyl-, methyl ester)

• Product name: 4-Isoxazolecarboxylic acid, 5-bromo-3-ethyl-, methyl ester
• CAS No: 2090879-04-0
• MF: C₇H₈BrNO₃
• MW: 234.04732131958
• CID: 5254537

4-Isoxazolecarboxylic acid, 5-bromo-3-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-bromo-3-ethyl-, methyl ester

• Inchi： 1S/C7H8BrNO3/c1-3-4-5(7(10)11-2)6(8)12-9-4/h3H2,1-2H3
• InChI Key： JEEHLVLZCBIONU-UHFFFAOYSA-N
• SMILES： O1C(Br)=C(C(OC)=O)C(CC)=N1

Additional information on 4-Isoxazolecarboxylic acid, 5-bromo-3-ethyl-, methyl ester

Comprehensive Overview of 4-Isoxazolecarboxylic acid, 5-bromo-3-ethyl-, methyl ester (CAS No. 2090879-04-0)

The compound 4-Isoxazolecarboxylic acid, 5-bromo-3-ethyl-, methyl ester (CAS No. 2090879-04-0) is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the isoxazole ring and bromo substitution, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-bromo-3-ethylisoxazole-4-carboxylate has surged, driven by their role in developing novel therapeutics. The methyl ester group in this compound enhances its stability, making it suitable for various chemical transformations. This aligns with the growing interest in sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such intermediates.

The isoxazole core is a hotspot in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Users frequently search for terms like "isoxazole derivatives uses" or "bromo-substituted heterocycles," reflecting the compound's relevance in cutting-edge research. Its CAS No. 2090879-04-0 is a critical identifier for procurement and regulatory compliance, ensuring precise communication in global supply chains.

From a synthetic perspective, the 5-bromo-3-ethyl moiety offers strategic sites for further functionalization, enabling the creation of diverse analogs. This flexibility is crucial for optimizing bioactivity, a topic often queried as "how to modify isoxazole compounds." Additionally, the compound's methyl ester group is a common target for hydrolysis or transesterification, expanding its utility in multi-step syntheses.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing 4-Isoxazolecarboxylic acid, 5-bromo-3-ethyl-, methyl ester. These methods address common user questions like "how to confirm isoxazole purity" or "best practices for analyzing brominated compounds." Proper characterization ensures reproducibility, a cornerstone in both academic and industrial settings.

In the context of AI-driven drug discovery, compounds like this are increasingly screened in silico for potential bioactivity. Searches for "machine learning in heterocyclic chemistry" highlight this trend. The integration of computational tools with experimental data accelerates the identification of promising candidates, positioning CAS No. 2090879-04-0 as a molecule of interest in digital chemistry platforms.

Lastly, the compound's role in material science cannot be overlooked. Its isoxazole ring may contribute to the development of advanced polymers or coatings, addressing queries like "innovative materials from heterocycles." As industries prioritize lightweight and durable materials, such applications gain traction, further underscoring the compound's multidisciplinary importance.